Cas no 83417-26-9 (5-(Pyridin-4-ylmethyl)-4H-1,2,4-triazol-3-amine)

5-(Pyridin-4-ylmethyl)-4H-1,2,4-triazol-3-amine Properties

Names and Identifiers

• 5-(Pyridin-4-ylmethyl)-4H-1,2,4-triazol-3-amine
• 5-(pyridin-4-ylmethyl)-1H-1,2,4-triazol-3-amine
• 1H-1,2,4-Triazol-3-amine,5-(4-pyridinylmethyl)- (9CI)
• 5-(4-Pyridinylmethyl)-1H-1,2,4-triazol-3-amine
• 5-[(Pyridin-4-yl)methyl]-1H-1,2,4-triazol-3-amine
• 83417-26-9
• AKOS010529628
• CHEMBL152560
• DTXSID40658504
• FT-0707041
• 1H-1,2,4-Triazol-5-amine,3-(4-pyridinylmethyl)-
• +Expand

• InChIKey： PFHLZWKCICWZFZ-UHFFFAOYSA-N
• Inchi： 1S/C8H9N5/c9-8-11-7(12-13-8)5-6-1-3-10-4-2-6/h1-4H,5H2,(H3,9,11,12,13)
• SMILES： N1C=CC(CC2=NN=C(N)N2)=CC=1

Computed Properties

• Exact Mass: 175.086
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 175.086
• Heavy Atom Count: 13
• Complexity: 157
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 80.5A^2

Experimental Properties

• Refractive Index: 1.674
• Density: 1.356